![molecular formula C20H26N2O5S B2499805 N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-methoxy-4,5-dimethylbenzenesulfonamide CAS No. 1396802-35-9](/img/structure/B2499805.png)
N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
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Description
N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-methoxy-4,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H26N2O5S and its molecular weight is 406.5. The purity is usually 95%.
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Scientific Research Applications
Quantum Chemical and Molecular Dynamic Simulation Studies
One study investigated the corrosion inhibition properties of piperidine derivatives on iron, using quantum chemical calculations and molecular dynamics simulations. These compounds, including variants of piperidine sulfonamides, showed promising results in protecting iron surfaces from corrosion, suggesting potential applications in material preservation and anti-corrosion coatings (Kaya et al., 2016).
Pharmacological Activities of Piperidine Derivatives
Another research focused on the selective binding and activity at the sigma(1) receptor by methyl-substituted piperidine derivatives. These compounds, including those related to the chemical structure , demonstrated potent ligand activity with potential implications in neurological research and therapy, offering insights into sigma-subtype affinities and selectivities (Berardi et al., 2005).
Synthesis and Biological Activity of Piperidinosulfonyl Carbamate Derivatives
Research on the synthesis of novel furo[2,3-g]-1,2,3-benzoxathiazine-7,7-dioxide derivatives, including N-piperidinosulfonyl carbamate derivatives, highlighted their potential antioxidant and anticancer activities. This study underscores the versatility of such compounds in developing new therapeutic agents (El-Sawy et al., 2013).
Development of Novel Imaging Agents
A study on PET imaging by targeting macrophage colony-stimulating factor 1 receptor (CSF1R) introduced a novel PET radiotracer specific for CSF1R. This advancement could facilitate noninvasive imaging of microglial activity, contributing significantly to research in neuroinflammation and related disorders (Horti et al., 2019).
properties
IUPAC Name |
N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-2-methoxy-4,5-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O5S/c1-14-10-18(26-3)19(11-15(14)2)28(24,25)21-12-16-4-7-22(8-5-16)20(23)17-6-9-27-13-17/h6,9-11,13,16,21H,4-5,7-8,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNMKBFLLUCSGEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NCC2CCN(CC2)C(=O)C3=COC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.